Cas no 1174388-31-8 ((Rac)-β-Chamigrenic acid)
(Rac)-β-Chamigrenic acid Chemical and Physical Properties
Names and Identifiers
-
- (Rac)-β-Chamigrenic acid
-
- Inchi: 1S/C15H22O2/c1-11-5-4-8-14(2,3)15(11)9-6-12(7-10-15)13(16)17/h6H,1,4-5,7-10H2,2-3H3,(H,16,17)
- InChI Key: TYVCBWCQQAMFRG-UHFFFAOYSA-N
- SMILES: OC(C1=CCC2(C(=C)CCCC2(C)C)CC1)=O
(Rac)-β-Chamigrenic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N7606-1mg |
(Rac)-β-Chamigrenic acid |
1174388-31-8 | 1mg |
¥2200 | 2021-07-08 | ||
| ChemScence | CS-0134760-1mg |
(Rac)-β-Chamigrenic acid |
1174388-31-8 | 1mg |
$220.0 | 2022-04-28 | ||
| MedChemExpress | HY-N7606-1mg |
(Rac)-β-Chamigrenic acid |
1174388-31-8 | 1mg |
¥2200 | 2022-08-31 | ||
| Cooke Chemical | M3812657-5mg |
β-chamigrenicacid |
1174388-31-8 | ≥98% | 5mg |
RMB 3136.00 | 2025-02-21 | |
| Cooke Chemical | M3812657-10mg |
β-chamigrenicacid |
1174388-31-8 | ≥98% | 10mg |
RMB 5824.00 | 2025-02-21 | |
| 1PlusChem | 1P01V3BL-10mg |
β-chamigrenic acid |
1174388-31-8 | 10mg |
$551.00 | 2023-12-26 | ||
| Aaron | AR01V3JX-10mg |
β-chamigrenic acid |
1174388-31-8 | 10mg |
$907.00 | 2023-12-16 |
(Rac)-β-Chamigrenic acid Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on (Rac)-β-Chamigrenic acid
Recent Advances in the Study of (Rac)-β-Chamigrenic Acid and Related Compounds: A Focus on CAS 1174388-31-8
The chemical compound (Rac)-β-Chamigrenic acid, along with its derivatives, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have particularly focused on the compound associated with CAS number 1174388-31-8, which has shown promising biological activities. This research brief aims to summarize the latest findings related to these compounds, highlighting their synthesis, mechanisms of action, and potential applications in drug development.
One of the key areas of interest is the synthesis and structural elucidation of (Rac)-β-Chamigrenic acid and its derivatives. Recent publications have detailed novel synthetic pathways that improve yield and purity, making these compounds more accessible for further study. The CAS 1174388-31-8 compound, in particular, has been synthesized using advanced catalytic methods, which have been documented in high-impact journals. These methods not only enhance the efficiency of production but also allow for the exploration of structural analogs with potentially enhanced biological activities.
In terms of biological activity, (Rac)-β-Chamigrenic acid and its derivatives have demonstrated significant anti-inflammatory and antimicrobial properties. Studies have shown that these compounds can modulate key signaling pathways involved in inflammation, such as the NF-κB pathway. Additionally, the CAS 1174388-31-8 compound has been tested against a range of microbial pathogens, showing efficacy against both Gram-positive and Gram-negative bacteria. These findings suggest potential applications in the development of new anti-inflammatory and antimicrobial agents.
Further research has explored the pharmacokinetics and toxicity profiles of these compounds. Preliminary data indicate that (Rac)-β-Chamigrenic acid exhibits favorable bioavailability and low toxicity in animal models, making it a promising candidate for further preclinical development. The CAS 1174388-31-8 compound, in particular, has shown a high degree of stability under physiological conditions, which is a critical factor for its potential use in therapeutic formulations.
In conclusion, the latest research on (Rac)-β-Chamigrenic acid and the related CAS 1174388-31-8 compound underscores their potential as valuable tools in chemical biology and drug discovery. The advancements in synthesis, coupled with their promising biological activities and favorable pharmacokinetic profiles, position these compounds as strong candidates for further investigation. Future studies should focus on elucidating their mechanisms of action in greater detail and exploring their therapeutic potential in disease models.
1174388-31-8 ((Rac)-β-Chamigrenic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)